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For researchers, scientists, and drug development professionals, the selection of appropriate
materials for applications such as packaging, encapsulation, and coatings is critical. The gas
permeability of thin films is a key performance parameter, directly impacting the shelf-life,
stability, and efficacy of sensitive materials. This guide provides a comparative assessment of
the gas permeability of thin films made from the urethane acrylate Ebecryl 220 against two
common alternatives: Polyethylene Terephthalate (PET) and Ethylene Vinyl Alcohol (EVOH).

Ebecryl 220 is a hexafunctional aromatic urethane acrylate known for producing hard and
solvent-resistant cured films.[1][2] While specific quantitative gas permeability data for Ebecryl
220 is not readily available in publicly accessible literature, this guide will draw comparisons
based on the general properties of urethane acrylates and provide experimental data for the
alternative materials to offer a valuable benchmark.

Comparative Analysis of Gas Permeability

The barrier properties of a polymer film are determined by the material's chemical structure,
morphology (crystallinity), and the interactions between the polymer and the permeating gas.
Urethane acrylates, like Ebecryl 220, are known for their high crosslinking density, which can
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contribute to reduced gas permeability.[2] However, PET and EVOH are widely used as barrier
films and their gas transmission rates are well-documented.
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Note: The gas permeability of polymers can be influenced by factors such as film thickness,
temperature, and relative humidity. The data presented here is for comparative purposes under
standard conditions.
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Experimental Protocols for Gas Permeability
Measurement

Accurate and reproducible measurement of gas permeability is essential for material selection
and quality control. Standardized test methods, such as those developed by ASTM
International, provide detailed protocols for determining the gas transmission rate of plastic
films.

Oxygen Gas Transmission Rate (OTR) Measurement
(ASTM D3985)

This method determines the steady-state rate of oxygen gas transmission through a plastic film
using a coulometric sensor.[6][7][8]

Methodology:

Specimen Preparation: A circular sample of the thin film is cut to the appropriate size for the

diffusion cell of the instrument. The thickness of the film is measured accurately.

 Instrument Setup: The film is mounted as a semi-barrier between two chambers of a
diffusion cell at ambient atmospheric pressure.[8]

o Gas Flow: One chamber is purged with a stream of nitrogen gas (carrier gas), while the other
chamber is filled with oxygen gas.[8]

o Permeation: As oxygen permeates through the film into the nitrogen stream, it is transported
to a coulometric detector.[8]

o Detection: The coulometric sensor generates an electrical current that is directly proportional
to the amount of oxygen flowing into it per unit of time.[8]

o Calculation: The oxygen gas transmission rate (O2GTR) is calculated from the steady-state
electrical current, the area of the film, and the partial pressure difference of oxygen across
the film.
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General Gas Transmission Rate (GTR) Measurement
(ASTM D1434)

This standard provides a manometric method for determining the steady-state rate of
transmission of various gases through plastic films.[9][10]

Methodology:

Specimen Preparation: A sample of the film is prepared and its thickness is measured.
 Instrument Setup: The film is sealed between two chambers in a gas transmission cell.

o Pressure Differential: One chamber is filled with the test gas at a specific pressure, while the
other chamber is evacuated to a lower pressure.

o Permeation Measurement: The quantity of gas that permeates through the film is determined
by measuring the pressure and volume changes in the lower pressure chamber over time.

o Calculation: The gas transmission rate (GTR) is calculated based on the rate of pressure
change, the volume of the low-pressure chamber, the area of the film, and the pressure
differential across the film.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the experimental protocols for measuring
gas permeability.
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6xygen Transmission Rate (OTR) Workflow (ASTM D3985?
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Caption: Workflow for OTR Measurement.
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[Gas Transmission Rate (GTR) Workflow (ASTM D1434)\
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Caption: Workflow for GTR Measurement.

In conclusion, while specific gas permeability data for Ebecryl 220 remains elusive in the
public domain, a comparative assessment with well-characterized materials like PET and
EVOH provides a valuable framework for researchers. The high crosslinking potential of
urethane acrylates suggests they may offer good barrier properties, but empirical testing
according to standardized protocols such as ASTM D3985 and D1434 is essential to quantify
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their performance for specific applications. Researchers are encouraged to perform these tests
to determine the suitability of Ebecryl 220 and other materials for their unique requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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